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Abstract

Protein Tyrosine Phosphatase 1B (PTP1B) has emerged as a critical negative regulator in key
signaling pathways, including those governing metabolic processes and cell growth. Its role in
downregulating insulin and leptin signaling has positioned it as a prime therapeutic target for
type 2 diabetes and obesity. Furthermore, its involvement in oncogenic signaling pathways
highlights its potential as a target for cancer therapy. PTP1B-IN-13 is a selective, allosteric
inhibitor of PTP1B, offering a valuable tool for investigating the physiological and pathological
functions of this enzyme. This technical guide provides an in-depth overview of PTP1B-IN-13,
including its mechanism of action, its effects on signaling pathways, and detailed protocols for
its use in experimental settings.

Introduction to PTP1B

Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase that
plays a crucial role in cellular signal transduction by dephosphorylating tyrosine residues on
various substrate proteins. PTP1B is a key negative regulator of the insulin and leptin signaling
pathways.[1] Overactivity of PTP1B is associated with insulin resistance and has been
implicated in the pathogenesis of type 2 diabetes and obesity.[1] Beyond its metabolic roles,
PTP1B is also involved in the regulation of growth factor receptor signaling, such as the
Epidermal Growth Factor Receptor (EGFR), and has been shown to promote cancer cell
proliferation and survival.
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PTP1B-IN-13: A Selective Allosteric Inhibitor

PTP1B-IN-13 is a selective inhibitor of PTP1B that targets an allosteric site on the enzyme.[2]
This mode of inhibition offers the potential for greater selectivity compared to active-site
inhibitors, as the allosteric site is less conserved among different protein tyrosine
phosphatases.

Quantitative Data

A summary of the available quantitative data for PTP1B-IN-13 is presented in Table 1.

Parameter Value Reference

IC50 (PTP1B) 1.59 uM [2]

Note: Further quantitative data, such as binding affinity (Kd) and a comprehensive selectivity
profile against other phosphatases (e.g., TCPTP), are not yet publicly available for PTP1B-IN-
13.

Signaling Pathways Modulated by PTP1B Inhibition

Inhibition of PTP1B by PTP1B-IN-13 is expected to modulate several key signaling pathways.

Insulin Signaling Pathway

PTP1B negatively regulates the insulin signaling pathway by dephosphorylating the insulin
receptor (IR) and its downstream substrate, Insulin Receptor Substrate 1 (IRS-1).[3] Inhibition
of PTP1B is expected to enhance and prolong insulin signaling, leading to increased glucose
uptake and improved insulin sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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